![molecular formula C9H11NO2 B099481 Methyl 3-amino-5-methylbenzoate CAS No. 18595-15-8](/img/structure/B99481.png)
Methyl 3-amino-5-methylbenzoate
Overview
Description
Methyl 3-amino-5-methylbenzoate (MAMB) is an organic compound belonging to the family of aminobenzoates. It is a white, crystalline solid that is insoluble in water and soluble in alcohols and ethers. MAMB is a versatile compound that has many applications in the fields of medicine, biochemistry, and pharmacology. It has been used as a building block for the synthesis of various drugs and as a reagent in laboratory experiments. Additionally, its mechanism of action and biochemical and physiological effects have been studied extensively.
Scientific Research Applications
Synthesis and Characterization in Organic Chemistry
Methyl 3-amino-5-methylbenzoate is used in organic synthesis and characterization. For example, it is involved in the synthesis of 2-amino-3-methylbenzoic acid, a key intermediate in producing chloranthraniliprole, a pesticide (Zheng Jian-hong, 2012). Another application is in the synthesis of bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline, an intermediate for anti-cancer drugs (Cao Sheng-li, 2004).
Biochemical Studies
This compound plays a role in biochemical research, such as in the study of Bacillus subtilis methyl-accepting chemotaxis proteins, where methylation results in the formation of glutamate 5-methyl ester (J. A. Ahlgren & G. Ordal, 1983).
Molecular Structure and Properties Analysis
The molecular structure and properties of this compound derivatives have been studied extensively. For instance, the crystal and molecular structure of 2-amino-3-methylbenzoic acid, a related compound, has been analyzed using three-dimensional least-squares techniques (G. Brown & R. E. Marsh, 1963).
Environmental Chemistry and Corrosion Studies
In environmental chemistry and corrosion studies, this compound derivatives, like 3-amino-5-methylmercapto-1,2,4-triazole, have been investigated for their corrosion inhibition efficiencies on steel (G. Gece & S. Bilgiç, 2009).
Pharmaceutical and Biological Applications
This chemical is also relevant in pharmaceutical and biological applications. For instance, it's used in the synthesis and anti-tumor activity research of novel 3-amidebenzamide derivatives (B. Li, 2014).
Mechanism of Action
Mode of Action
The mode of action of Methyl 3-amino-5-methylbenzoate is currently unknown due to the lack of scientific studies on this specific compound . The compound’s interaction with its potential targets and the resulting changes at the molecular level remain to be elucidated.
Pharmacokinetics
It is suggested that the compound has high gastrointestinal absorption and is permeable to the blood-brain barrier . Its lipophilicity (Log Po/w) is approximately 1.56, indicating a balance between hydrophilic and lipophilic properties, which could influence its distribution in the body . More detailed studies are needed to fully understand its pharmacokinetic profile.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
Safety and Hazards
“Methyl 3-amino-5-methylbenzoate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
properties
IUPAC Name |
methyl 3-amino-5-methylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-6-3-7(9(11)12-2)5-8(10)4-6/h3-5H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPJRIMLTKIFIHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20610923 | |
Record name | Methyl 3-amino-5-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20610923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18595-15-8 | |
Record name | Benzoic acid, 3-amino-5-methyl-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18595-15-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-amino-5-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20610923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 18595-15-8 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.